2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(4-methylpyrimidin-2-yl)acetamide
• InChI: InChI=1S/C14H14ClN3O2/c1-9-7-11(3-4-12(9)15)20-8-13(19)18-14-16-6-5-10(2)17-14/h3-7H,8H2,1-2H3,(H,16,17,18,19)
• InChI Key: NYXUGPQQDSYVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC(=O)COC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C14H14ClN3O2
• Molecular Weight: 291.73 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide, also known as Pyriproxyfen, is a chemical compound that belongs to the class of pyridine-based pesticides. Pyriproxyfen has been used extensively in the agricultural industry as an insect growth regulator to control pests such as mosquitoes, flies, and other insects.

Mechanism of Action

2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide acts as an insect growth regulator by mimicking the action of juvenile hormone, which is essential for insect growth and development. This compound disrupts the normal development of insects by inhibiting the formation of chitin, a vital component of the exoskeleton of insects. This leads to the death of insects at the larval stage, preventing them from reaching adulthood and reproducing.
Biochemical and Physiological Effects:
This compound has been found to be relatively safe for humans and the environment, with a low toxicity profile. It is rapidly metabolized and eliminated from the body, with no significant accumulation in tissues. This compound has also been found to have no adverse effects on non-target organisms, such as birds, fish, and mammals.

Advantages and Limitations for Lab Experiments

2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide has several advantages for use in laboratory experiments, including its high potency, low toxicity, and ease of use. However, this compound also has some limitations, including its specificity for certain insect species and the potential for resistance development in target pests.

Future Directions

Future research on 2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide should focus on its potential use in controlling the spread of vector-borne diseases, such as dengue fever, malaria, and Zika virus. Further studies are needed to understand the long-term effects of this compound on non-target organisms and the environment. Additionally, research should be conducted to identify new synthetic routes for this compound and to develop more effective insect growth regulators with a broader spectrum of activity.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(4-methyl-2-pyrimidinyl)acetamide has been extensively studied for its insect growth regulatory properties and has been used as a potent insecticide in various agricultural settings. It has been found to be effective against a wide range of pests, including mosquitoes, flies, and other insects. This compound has also been studied for its potential use in controlling the spread of vector-borne diseases, such as dengue fever, malaria, and Zika virus.